![molecular formula C21H28N2O B4939848 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine](/img/structure/B4939848.png)
1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine, also known as MeOPP, is a compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been widely studied for its potential therapeutic effects in various neurological disorders.
Mechanism of Action
The exact mechanism of action of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. It may also modulate the activity of the glutamate and GABA neurotransmitter systems.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. It has also been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine is its high selectivity for the 5-HT1A receptor, which may reduce the risk of side effects. However, its potential for abuse and addiction may limit its use in clinical settings. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine may focus on its potential use as a treatment for drug addiction and cognitive impairment. It may also be studied for its potential use in other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine involves the reaction of 4-methoxyphenylacetonitrile with 1-phenylpiperazine in the presence of a reducing agent such as lithium aluminum hydride or sodium borohydride. The resulting product is then treated with 3-chloro-1-methylbutane to obtain this compound.
Scientific Research Applications
1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine has been studied extensively for its potential therapeutic effects in various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a cognitive enhancer and as a treatment for drug addiction.
Properties
IUPAC Name |
1-[4-(4-methoxyphenyl)butan-2-yl]-4-phenylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O/c1-18(8-9-19-10-12-21(24-2)13-11-19)22-14-16-23(17-15-22)20-6-4-3-5-7-20/h3-7,10-13,18H,8-9,14-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYBAVEWNVDNECI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=C(C=C1)OC)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.